Cas no 89050-76-0 (4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-)
89050-76-0 structure
Product Name:4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
CAS No:89050-76-0
MF:C9H16O2
MW:156.222143173218
CID:614343
PubChem ID:13212143
Update Time:2025-04-19
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
- 3,3,5,5-TETRAMETHYLDIHYDRO-2H-PYRAN-4(3H)-ONE
- 3,3,5,5-tetramethyloxan-4-one
- 89050-76-0
- SCHEMBL9538530
- EN300-722098
- DTXSID00528310
-
- Inchi: 1S/C9H16O2/c1-8(2)5-11-6-9(3,4)7(8)10/h5-6H2,1-4H3
- InChI Key: DZOZPISGPMTMLM-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)C(C(C)(C)C1)=O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-722098-0.05g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.05g |
$174.0 | 2025-03-12 | |
| Enamine | EN300-722098-0.1g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.1g |
$257.0 | 2025-03-12 | |
| Enamine | EN300-722098-0.25g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.25g |
$367.0 | 2025-03-12 | |
| Enamine | EN300-722098-0.5g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.5g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-722098-1.0g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 1.0g |
$743.0 | 2025-03-12 | |
| Enamine | EN300-722098-2.5g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 2.5g |
$1454.0 | 2025-03-12 | |
| Enamine | EN300-722098-5.0g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
| Enamine | EN300-722098-10.0g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 10.0g |
$3191.0 | 2025-03-12 | |
| 1PlusChem | 1P0042U8-50mg |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 50mg |
$263.00 | 2025-02-20 | |
| 1PlusChem | 1P0042U8-100mg |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 100mg |
$363.00 | 2025-02-20 |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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